N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide

• IUPAC Name: N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide
• InChI: InChI=1S/C14H19N3O4/c18-13(12-9-10-3-1-2-4-11(10)21-12)15-16-14(19)17-5-7-20-8-6-17/h9H,1-8H2,(H,15,18)(H,16,19)
• InChI Key: FXHQYQRECCDTST-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=C(O2)C(=O)NNC(=O)N3CCOCC3
• Molecular Formula: C14H19N3O4
• Molecular Weight: 293.32 g/mol

Description

N-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide, also known as TBCM, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. TBCM has been found to possess a range of biochemical and physiological effects, making it a promising candidate for various applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide has been found to possess a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been shown to possess anti-bacterial and anti-fungal activity.

Advantages and Limitations for Lab Experiments

One advantage of N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide is its relatively low toxicity, making it a promising candidate for further development as a therapeutic agent. However, its mechanism of action is not fully understood, and further studies are needed to determine its safety and efficacy in humans.

Future Directions

Future research on N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide could focus on its potential as a therapeutic agent for various diseases, including cancer and inflammatory diseases. Studies could also investigate its mechanism of action and potential side effects in humans. Additionally, N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide could be further modified to improve its pharmacokinetic properties and enhance its therapeutic potential.

Synthesis Methods

The synthesis of N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide involves the reaction of 4-morpholinecarboxylic acid hydrazide with 4,5,6,7-tetrahydro-2-benzofuran-1-carboxylic acid chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide has been studied for its potential as an anticancer agent, with promising results in preclinical studies. It has been found to induce apoptosis (programmed cell death) in cancer cells, while sparing normal cells. N'-(4,5,6,7-tetrahydro-1-benzofuran-2-carbonyl)morpholine-4-carbohydrazide has also shown potential as an anti-inflammatory agent, with studies demonstrating its ability to reduce inflammation in animal models of inflammatory diseases.